Cas no 1261935-42-5 (4-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde)

• Product Name: 4-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde
• CAS No: 1261935-42-5
• MF: C₁₁H₇FO₂S
• MW: 222.235485315323
• MDL: MFCD18313663
• CID: 2764548
• PubChem ID: 53219347
• Update Time: 2025-06-13

4-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-FORMYLTHIOPHEN-4-YL)-2-FLUOROPHENOL
• DTXSID10684198
• 1261935-42-5
• MFCD18313663
• 5-(2-Formylthiophen-4-yl)-2-fluorophenol, 95%
• 4-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde

• MDL： MFCD18313663
• Inchi： 1S/C11H7FO2S/c12-10-2-1-7(4-11(10)14)8-3-9(5-13)15-6-8/h1-6,14H
• InChI Key： LQAUGOHHVNXTCO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(=C(C=1)O)F

Computed Properties

• Exact Mass: 222.01507880Da
• Monoisotopic Mass: 222.01507880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 4-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde

Comprehensive Overview of 4-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde (CAS No. 1261935-42-5)

4-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde (CAS No. 1261935-42-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene core and fluorinated hydroxyphenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its structural features, including the aldehyde functional group, make it a valuable building block for designing drug candidates, fluorescent probes, and polymeric materials.

In recent years, the demand for fluorinated aromatic compounds like 4-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde has surged due to their enhanced metabolic stability and bioavailability in drug development. Researchers are particularly interested in its potential applications in targeted therapy and precision medicine, aligning with the growing trend of personalized healthcare solutions. The compound's thiophene scaffold also contributes to its utility in organic electronics, where it is explored for use in OLEDs and conductive polymers.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purity standards. Laboratories often seek high-purity 4-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde to ensure reproducibility in experiments. Advanced purification techniques, such as column chromatography and recrystallization, are commonly employed to achieve the desired quality. Additionally, the compound's solubility in organic solvents like DMSO and methanol is a critical parameter for researchers working on formulation development.

The fluoro and hydroxy substituents on the phenyl ring of 4-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde contribute to its hydrogen-bonding capacity, which is pivotal in molecular recognition processes. This property is especially relevant in the design of enzyme inhibitors and receptor modulators, areas that dominate current medicinal chemistry research. Furthermore, the compound's electrophilic aldehyde group allows for facile derivatization, enabling the creation of diverse Schiff bases and heterocyclic derivatives.

From an environmental sustainability perspective, the synthesis of 4-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde is being optimized to reduce waste and energy consumption. Green chemistry principles, such as catalytic reactions and solvent-free conditions, are increasingly applied to its production. This aligns with the broader industry shift toward eco-friendly synthesis methods, a topic frequently searched by academic and industrial chemists alike.

In summary, 4-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde (CAS No. 1261935-42-5) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural attributes and adaptability make it a subject of ongoing research, particularly in fields emphasizing innovation and sustainability. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.